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This document provides an in-depth technical overview of bioactive peptides derived from the
enzymatic hydrolysis of casein. Casein, constituting approximately 80% of the total protein in
bovine milk, is a rich source of biologically active peptides.[1] These peptides are encrypted in
an inactive state within the primary sequence of casein proteins but can be released and
activated through enzymatic hydrolysis, either during gastrointestinal digestion or controlled
industrial processing.[1][2] This guide details the generation, classification, mechanisms of
action, and experimental evaluation of these potent biomolecules, offering a resource for their
application in functional foods, nutraceuticals, and pharmaceuticals.

Generation and Characterization of Casein
Hydrolysates

The most common method for releasing bioactive peptides from casein is enzymatic hydrolysis.
[3] The choice of protease, along with process parameters such as temperature, pH, enzyme-
to-substrate ratio, and hydrolysis time, critically determines the composition and bioactivity of
the resulting peptide profile.[3][4] A typical workflow for the generation, purification, and
identification of bioactive peptides from casein is outlined below.
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Caption: General experimental workflow for generating and identifying bioactive peptides.

Experimental Protocol: Enzymatic Hydrolysis of Casein

This protocol provides a general method for producing casein hydrolysates for subsequent
bioactivity screening.

e Substrate Preparation: Prepare a 10% (w/v) casein solution in a suitable buffer (e.qg.,
phosphate buffer, pH 7.0).[1]

o Enzymatic Digestion: Preheat the casein solution to the optimal temperature for the selected
enzyme (e.g., 50°C for many microbial proteases). Add the protease (e.g., Protin SD-NY10
and Protease A "Amano" 2SD) at a specific enzyme-to-substrate ratio (e.g., 0.5% wi/v).[1]
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e Hydrolysis: Maintain the reaction at the constant temperature and pH for a defined period
(e.g., 6 hours), with continuous stirring.[1]

» Enzyme Inactivation: Terminate the hydrolysis by heating the mixture in a water bath at 90°C
for 5-10 minutes to denature and inactivate the enzyme.[1]

 Clarification: Cool the hydrolysate and centrifuge it at high speed (e.g., 6,000 rpm at 4°C for
15 minutes) to pellet any undigested casein.[1]

o Fractionation (Optional): The resulting supernatant, rich in peptides, can be further
fractionated based on molecular weight using ultrafiltration membranes (e.g., 10 kDa, 5 kDa,
3 kDa, 1 kDa cut-offs) to isolate peptide fractions with higher specific activity.[1][5]

Classes of Bioactive Peptides from Casein
Antihypertensive Peptides (Casokinins)

Casokinins are peptides that exhibit antihypertensive properties, primarily by inhibiting the
Angiotensin-Converting Enzyme (ACE). ACE is a key enzyme in the renin-angiotensin system
(RAS), where it catalyzes the conversion of angiotensin | to the potent vasoconstrictor
angiotensin Il. By inhibiting ACE, these peptides help to lower blood pressure.
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Caption: Mechanism of ACE inhibition by casein-derived peptides (casokinins).

Table 1: Antihypertensive Peptides from Casein Hydrolysates
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Peptide . Generating Reported
Parent Casein . Reference(s)
Sequence Enzyme(s) Activity (IC50)
Val-Pro-Pro ) )
B-Casein L. helveticus 5uM [6]
(VPP)
[-Casein, k- )
lle-Pro-Pro (IPP) ) L. helveticus 9 uM [6]
Casein

Low in vitro ACE

) inhibition, but
asl-, B-, k- L. helveticus o o
Tyr-Pro ) significant in vivo  [6]
Casein CPN4 ] )
antihypertensive
effect
Ovine os2- )
LKKISQ ) Pepsin 2.6 umol/L [7]
Casein
Ovine as2- _
PYVRYL ) Pepsin 2.4 pmol/L [7]
Casein

2.1.1 Experimental Protocol: In Vitro ACE Inhibitory Assay

This assay measures the ability of a peptide to inhibit ACE activity using the substrate hippuryl-
L-histidyl-L-leucine (HHL).

o Reagent Preparation: Prepare solutions of ACE (from rabbit lung), HHL, and the peptide
hydrolysate/fraction in a suitable buffer (e.g., borate buffer with NacCl).

¢ Reaction Incubation: Pre-incubate the ACE solution with the peptide sample for 10 minutes
at 37°C.

e Substrate Addition: Initiate the enzymatic reaction by adding the HHL substrate to the
mixture. Continue incubation at 37°C for 30-60 minutes.

¢ Reaction Termination: Stop the reaction by adding a strong acid, such as 1 M HCI.

e Product Extraction: Extract the hippuric acid (HA) produced from the reaction into an organic
solvent like ethyl acetate.
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o Quantification: After evaporating the ethyl acetate, redissolve the HA in distilled water and
measure its absorbance at 228 nm using a spectrophotometer.

o Calculation: Calculate the percentage of ACE inhibition by comparing the absorbance of the
sample with that of a control (no peptide) and a blank (no ACE). The IC50 value is the
concentration of the peptide required to inhibit 50% of ACE activity.

Opioid Peptides (Casomorphins)

Casomorphins are opioid peptides derived primarily from the digestion of B-casein.[8] They
exhibit opioid agonist activity by interacting with opioid receptors in the nervous system,
particularly the mu-opioid receptors, similar to endogenous endorphins.[9][10] This interaction
can influence gastrointestinal transit time and may have other systemic physiological effects.[9]
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Caption: Signaling pathway of 3-casomorphin-7 via the p-opioid receptor.
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Table 2: Opioid Peptides (Casomorphins) from Casein

. . Receptor
Peptide Name Sequence Parent Casein . Reference(s)
Affinity
] High for p-
B-Casomorphin- Tyr-Pro-Phe-Pro- ) ]
Bovine (-Casein receptors, lower [81[9][10]
7 (BCM-7) Gly-Pro-lle
for d-receptors
-Casomorphin- Tyr-Pro-Phe-Pro- -receptor
P P Y Bovine 3-Casein g ) P 9]
5 (BCM-5) Gly agonist
) Opioid activity in
B-Casomorphin- Fragment (60- ) ) o
Bovine B-Casein receptor-binding [11][12]
11 70)
assay
o-Casein Arg-Tyr-Leu-Gly-  Bovine asl- o-receptor (61[9]
Exorphin Tyr-Leu Casein selective
Human 3- Tyr-Pro-Phe-Val- ] High for p-
) Human B-Casein [9]
Casomorphin-7 Glu-Pro-lle receptors

2.2.1 Experimental Protocol: Opiate Receptor-Binding Assay

This protocol describes a competitive binding assay to determine the affinity of peptides for

opioid receptors in brain homogenates.[10]

» Tissue Preparation: Prepare a crude membrane fraction from rat brain homogenates.

» Radioligand Selection: Use specific radiolabeled ligands for each receptor type:

o p-receptors: [3H]-(D-Ala2, MePhe4, Gly-ol5)enkephalin ([3H]DAGO)

o d-receptors: [3H]-(D-Ala2, D-Leu5)enkephalin ([3H]DADLE)

o K-receptors: [3H]ethylketazocine ([3H]EKC)

» Binding Reaction: Incubate the brain membrane preparation with a fixed concentration of the
radioligand and varying concentrations of the test peptide (casomorphin) in a buffer solution.
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o Separation: After incubation (e.g., 30 min at 25°C), rapidly filter the mixture through glass
fiber filters to separate bound from free radioligand.

» Quantification: Wash the filters to remove non-specifically bound radioligand. Measure the
radioactivity retained on the filters using liquid scintillation counting.

o Data Analysis: Determine the concentration of the test peptide that inhibits 50% of the
specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant
(KD) to quantify the peptide's affinity for the receptor.[10]

Mineral-Binding Peptides (Caseinophosphopeptides -
CPPs)

Caseinophosphopeptides (CPPs) are derived from asl-, as2-, and 3-caseins and are
characterized by clusters of phosphoserine (SerP or Sp) residues, often in the sequence motif -
Sp-Sp-Sp-Glu-Glu-.[13][14][15] This highly phosphorylated region acts as a potent binding site
for divalent minerals like calcium (Ca2?*), zinc (Zn2*), and iron (Fe2*). By forming soluble
complexes, CPPs prevent the precipitation of these minerals in the neutral pH of the intestine,
thereby increasing their bioavailability and absorption.[13][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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